Cas no 1700122-31-1 (5-Cyclohexyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-Cyclohexyl-1,3-thiazole-4-carboxylic acid
• CAS No: 1700122-31-1
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5690942
• PubChem ID: 106510438
• Update Time: 2025-06-08

5-Cyclohexyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1700122-31-1
• 5-Cyclohexyl-1,3-thiazole-4-carboxylicacid
• 5-Cyclohexyl-1,3-thiazole-4-carboxylic acid
• EN300-1458240
• 4-Thiazolecarboxylic acid, 5-cyclohexyl-

• Inchi： 1S/C10H13NO2S/c12-10(13)8-9(14-6-11-8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,12,13)
• InChI Key： UZTREZDMLAPJAF-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1C1CCCCC1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 363.2±30.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Additional information on 5-Cyclohexyl-1,3-thiazole-4-carboxylic acid

Professional Introduction to 5-Cyclohexyl-1,3-thiazole-4-carboxylic Acid (CAS No. 1700122-31-1)

5-Cyclohexyl-1,3-thiazole-4-carboxylic acid, a compound with the chemical identifier CAS No. 1700122-31-1, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the thiazole family, which is renowned for its diverse biological activities and utility in medicinal chemistry. The structural motif of this compound, featuring a cyclohexyl substituent attached to a thiazole ring system, imparts unique physicochemical properties that make it a valuable scaffold for drug discovery and development.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, exhibiting antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of a carboxylic acid group at the 4-position of the thiazole ring enhances its solubility and reactivity, making it an attractive intermediate for further derivatization. The cyclohexyl group, on the other hand, contributes to the steric hindrance and lipophilicity of the molecule, which can influence its pharmacokinetic profile and binding affinity to biological targets.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-Cyclohexyl-1,3-thiazole-4-carboxylic acid through multi-step organic transformations. These methods often involve cyclization reactions of appropriate precursors, such as cyclohexanone derivatives with thiazole-forming units. The optimization of reaction conditions to achieve high yields and purity is crucial for its application in pharmaceutical research.

In the realm of drug discovery, 5-Cyclohexyl-1,3-thiazole-4-carboxylic acid has been explored as a precursor for more complex derivatives with enhanced biological activity. For instance, researchers have synthesized its amides and esters to modulate its interactions with enzymes and receptors. These derivatives have shown promise in preclinical studies as potential candidates for treating various diseases.

The compound's structural features also make it a useful building block for designing molecules with targeted action. The combination of the cyclohexyl group and the carboxylic acid functionality provides multiple sites for chemical modification, allowing chemists to fine-tune properties such as receptor binding affinity and metabolic stability. This flexibility has led to its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns to identify novel bioactive molecules.

One notable area where 5-Cyclohexyl-1,3-thiazole-4-carboxylic acid has been extensively studied is in the development of anticancer agents. Thiazole derivatives are known to inhibit key enzymes involved in cancer cell proliferation and survival. By incorporating this compound into drug candidates, researchers aim to develop therapies that selectively target malignant cells while minimizing side effects on healthy tissues. Preliminary studies have indicated that certain derivatives exhibit cytotoxic activity against various cancer cell lines.

The synthesis and characterization of 5-Cyclohexyl-1,3-thiazole-4-carboxylic acid have also contributed to our understanding of heterocyclic chemistry. Its reactivity patterns and synthetic pathways provide insights into the design of other nitrogen-sulfur containing heterocycles with potential pharmaceutical applications. This knowledge is instrumental in developing new synthetic strategies that are more efficient and sustainable.

As computational chemistry techniques advance, virtual screening methods are being increasingly employed to identify promising candidates derived from 5-Cyclohexyl-1,3-thiazole-4-carboxylic acid. Molecular docking studies have helped predict binding modes and affinities of these derivatives with biological targets such as kinases and proteases. These computational approaches complement experimental efforts by providing rapid assessments of molecular interactions.

The future prospects of 5-Cyclohexyl-1,3-thiazole-4-carboxylic acid in pharmaceutical research are promising. Ongoing studies aim to explore its role in developing treatments for neurological disorders by targeting specific neurotransmitter systems. Additionally, its potential application in antimicrobial therapy is being investigated due to the increasing prevalence of drug-resistant pathogens.

In conclusion, 5-Cyclohexyl-1,3-thiazole-4-carboxylic acid (CAS No. 1700122-31-1) is a versatile compound with significant implications in medicinal chemistry and drug development. Its unique structural features enable diverse chemical modifications and biological applications. As research continues to uncover new therapeutic potentials, this molecule is poised to play a crucial role in addressing various medical challenges.